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Compound of Interest

Compound Name: 28-Homo-brassinolide

Cat. No.: B13409320

Get Quote

Executive Summary & Chemical Profile
28-Homobrassinolide (28-HBL) is a bioactive brassinosteroid with a lactone ring structure

critical for its physiological activity. Its stability is compromised by hydrolytic cleavage under

acidic conditions, precipitation in aqueous buffers, and oxidative degradation if improperly

stored. This guide provides field-proven protocols to maintain structural integrity and biological

efficacy.
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Property Specification

IUPAC Name
(22R,23R,24S)-2a,3a,22,23-Tetrahydroxy-24-

ethyl-7-oxa-B-homo-5a-cholestan-6-one

Molecular Formula C₂₉H₅₀O₆

Molecular Weight 494.7 g/mol

Solubility (Water) ~5 mg/L (Sparingly soluble)

Solubility (Organic)
DMSO (>10 mg/mL), Ethanol (>5 mg/mL),

Methanol

Critical Instability
Acidic hydrolysis (pH < 5.5), Aqueous

precipitation

Troubleshooting & FAQs: Stability & Degradation
Category A: Solvent Selection & Stock Preparation
Q: Should I dissolve 28-HBL in DMSO or Ethanol for long-term storage? A:DMSO is superior

for long-term storage (-80°C).

Mechanism: Ethanol is volatile and can evaporate even in sealed containers at -20°C over

months, leading to concentration changes and potential precipitation. DMSO has a high

boiling point (189°C) and low vapor pressure, maintaining concentration integrity.

Caveat: DMSO freezes at 19°C. Repeated freeze-thaw cycles cause localized concentration

gradients (cryoconcentration), which can induce precipitation.

Recommendation: Prepare high-concentration stocks (e.g., 10 mM) in anhydrous DMSO,

aliquot into single-use volumes, and store at -80°C. Use Ethanol only for working stocks

used within 1 week at -20°C.

Q: My aqueous working solution became cloudy immediately after dilution. What happened?

A:You triggered "Solvent Shock" precipitation.

Cause: 28-HBL is highly lipophilic. Rapidly adding a concentrated organic stock

(DMSO/Ethanol) to a large volume of aqueous buffer causes the organic solvent to disperse
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faster than the steroid can solubilize, forcing 28-HBL to "crash out" as a precipitate.

Prevention:

Stepwise Dilution: Dilute the stock into a smaller volume of 50% solvent/water

intermediate first.

Surfactant Integration: Always include a surfactant (e.g., 0.05% - 0.1% Tween-20 or Triton

X-100) in the aqueous buffer before adding the 28-HBL stock. This forms micelles that

stabilize the steroid in the aqueous phase.

Category B: Environmental Factors (pH & Temperature)
Q: Can I store 28-HBL in an acidic buffer (pH 4.0) for plant tissue culture? A:No. Acidic

conditions catalyze lactone ring hydrolysis.

Mechanism: The 7-oxa-B-homo-6-one moiety (lactone ring) is the structural core of 28-HBL's

bioactivity. Acidic pH (< 5.5) promotes the hydrolytic cleavage of this ring, rendering the

molecule biologically inactive.

Protocol: Maintain stock and working solutions at pH 6.5 – 7.5. If your experiment requires

acidic media, add 28-HBL immediately prior to application.[1] Do not store the steroid in

acidic media.

Q: Is 28-HBL light-sensitive? A:Moderately. While not as photosensitive as abscisic acid,

brassinosteroids can undergo slow photo-oxidation.

Best Practice: Store solid powder and stock solutions in amber glass vials. Wrap clear tubes

in aluminum foil if amber options are unavailable.

Validated Protocols
Protocol 1: Preparation of Ultra-Stable Stock Solution
(10 mM)
This protocol minimizes moisture introduction and freeze-thaw degradation.

Materials:
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28-Homobrassinolide powder (Store at -20°C, desiccated).

Anhydrous DMSO (Sigma-Aldrich or equivalent, ≥99.9%).

Amber borosilicate glass vials (silanized preferred).

Workflow:

Equilibration: Allow the 28-HBL powder vial to reach room temperature before opening. This

prevents atmospheric moisture from condensing on the cold hygroscopic powder.

Dissolution: Weigh the powder and calculate the volume of DMSO required for 10 mM.

Calculation: Mass (mg) / 494.7 (MW) × 100 = Volume of DMSO (mL).

Vortexing: Add DMSO and vortex vigorously for 30 seconds. Inspect visually for clarity.

Aliquoting: Dispense into 20–50 µL aliquots in amber PCR tubes or microcentrifuge tubes.

Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C.

Protocol 2: "Self-Validating" Dilution Method
Ensures solubility without requiring HPLC verification for every experiment.

Prepare Buffer: Phosphate-buffered saline (PBS) or water + 0.05% Tween-20.

Visual Check: Pipette the required volume of DMSO stock directly into the center of the

buffer volume while vortexing gently.

Tyndall Effect Test: Shine a laser pointer (or bright focused light) through the solution.

Pass: Beam path is invisible or very faint (true solution).

Fail: Beam path is clearly visible (Tyndall effect), indicating micro-precipitation. Discard

and re-prepare with higher surfactant concentration.

Visual Workflows
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Figure 1: Solvent & Storage Decision Tree
Use this logic to determine the optimal storage method based on your experimental timeline.
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High Stability
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Easier Pipetting

Store at -80°C
(Aliquot to avoid freeze-thaw)

Store at -20°C
(Seal tightly to prevent evap)

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on storage duration. DMSO is required for

archival stability to prevent cryoconcentration and evaporation.

Figure 2: Anti-Precipitation Dilution Pathway
The correct order of operations to prevent "crashing out."
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Phase 1: Preparation

Phase 2: Mixing

10mM DMSO Stock
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Vortex Buffer
(Create Vortex)

Stable Micellar
Solution

Click to download full resolution via product page

Caption: Step-by-step mixing protocol. Surfactant addition prior to stock introduction is critical

to stabilize the hydrophobic steroid molecules in water.

Quantitative Stability Data
Condition Solvent Temperature

Stability
Estimate

Notes

Solid Powder N/A -20°C 3 Years Keep desiccated.

Stock Solution DMSO -80°C 6–12 Months
Avoid freeze-

thaw.[1]

Stock Solution Ethanol -20°C 1 Month
Prone to

evaporation.

Working Solution Aqueous (pH 7) 4°C 24 Hours
Prepare fresh

daily.

Working Solution Aqueous (pH 4) 25°C < 4 Hours Rapid hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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